Cas no 1805624-22-9 (4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde
• CAS No: 1805624-22-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4806100
• Update Time: 2025-05-23

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-5-2-12-4(3-13)7(9)6(5)8(10)11/h2-3,8H,1H3
• InChI Key： QDMGRMOFKIAYJL-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde (CAS No. 1805624-22-9)

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde is a highly specialized organic compound with the CAS registry number 1805624-22-9. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a fluoro group at position 3, a methoxy group at position 5, and a carboxaldehyde group at position 2. These substituents confer unique electronic and steric properties to the molecule, making it an interesting subject for both fundamental and applied research.

The synthesis of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde involves a series of carefully designed chemical reactions. The starting material is typically a pyridine derivative with appropriate substituents, which undergoes fluorination, alkylation, and oxidation steps to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

One of the most notable applications of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde is in the field of agrochemistry. This compound has been identified as a potential lead molecule for developing new herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it an attractive candidate for controlling agricultural pests and diseases. Recent studies have demonstrated that this compound exhibits high selectivity towards specific targets, reducing its impact on non-target organisms and enhancing its environmental safety profile.

In the pharmaceutical industry, 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde has shown promise as a scaffold for drug development. Its structural features allow for extensive functionalization, enabling the creation of diverse bioactive molecules. For example, researchers have explored its potential as an anti-inflammatory agent by modifying its substituents to enhance binding affinity to cyclooxygenase enzymes. Additionally, this compound has been investigated for its role in modulating cellular signaling pathways associated with cancer and neurodegenerative diseases.

The electronic properties of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde make it an intriguing candidate for applications in materials science. Its conjugated system and electron-withdrawing groups contribute to its ability to act as an electron acceptor in organic electronics. Recent studies have explored its use in designing new materials for solar cells and organic light-emitting diodes (OLEDs). The compound's stability under thermal and photochemical conditions further enhances its suitability for these applications.

From a mechanistic standpoint, 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde exhibits interesting reactivity patterns due to the interplay between its substituents. The difluoromethyl group introduces both electron-withdrawing effects through fluorination and steric hindrance, which can influence reaction pathways in synthetic processes. Similarly, the methoxy group at position 5 provides additional electronic modulation while also serving as a site for further functionalization. These characteristics make the compound a valuable tool for studying reaction mechanisms in organic chemistry.

In terms of spectroscopic analysis, 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses have provided insights into its molecular structure, purity, and stability under various conditions. For example, NMR studies have revealed distinct signals corresponding to each substituent on the pyridine ring, confirming the compound's identity and structural integrity.

The environmental impact of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde is another area of active research. As concerns about chemical pollution grow, understanding the fate and behavior of this compound in natural systems becomes increasingly important. Studies have shown that under aerobic conditions, this compound undergoes biodegradation through microbial action, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for minimizing environmental risks.

In conclusion, 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxaldehyde (CAS No. 1805624-22-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in agrochemistry, pharmaceuticals, materials science, and beyond. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry.